![molecular formula C23H27FN2O5 B3949773 1-(2-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate](/img/structure/B3949773.png)
1-(2-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate
Overview
Description
1-(2-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate, also known as FPPO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.
Scientific Research Applications
1-(2-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate has been extensively studied for its potential applications in various areas of scientific research. One of the primary areas where this compound has been studied is in the field of neuroscience. This compound has been shown to have an affinity for sigma-1 receptors, which are known to play a critical role in various neurological processes.
Mechanism of Action
The mechanism of action of 1-(2-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate is not fully understood, but it is believed to involve the modulation of sigma-1 receptors. Sigma-1 receptors are known to play a role in various cellular processes, including calcium regulation, protein synthesis, and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of calcium signaling, the regulation of oxidative stress, and the promotion of cell survival. This compound has also been shown to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the primary advantages of 1-(2-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate for lab experiments is its high affinity for sigma-1 receptors, which makes it a valuable tool for studying the role of these receptors in various cellular processes. However, one of the limitations of this compound is that it has a relatively short half-life, which can make it challenging to study its long-term effects.
Future Directions
There are several future directions for the study of 1-(2-fluorobenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide oxalate. One area of future research is the development of more potent and selective sigma-1 receptor modulators. Another area of future research is the study of the long-term effects of this compound on cellular processes and its potential applications in the treatment of various neurological disorders.
Conclusion:
In conclusion, this compound is a chemical compound that has significant potential for various scientific research applications. Its high affinity for sigma-1 receptors makes it a valuable tool for studying the role of these receptors in various cellular processes. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various neurological disorders.
properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]-N-(2-phenylethyl)piperidine-4-carboxamide;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2O.C2H2O4/c22-20-9-5-4-8-19(20)16-24-14-11-18(12-15-24)21(25)23-13-10-17-6-2-1-3-7-17;3-1(4)2(5)6/h1-9,18H,10-16H2,(H,23,25);(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWUGDWWGDYWGSR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCCC2=CC=CC=C2)CC3=CC=CC=C3F.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27FN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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